2-[2-(4H-1,2,4-triazol-3-yl)-1,3-thiazol-4-yl]acetic acid

• IUPAC Name: 2-[2-(1H-1,2,4-triazol-5-yl)-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C7H6N4O2S/c12-5(13)1-4-2-14-7(10-4)6-8-3-9-11-6/h2-3H,1H2,(H,12,13)(H,8,9,11)
• InChI Key: SANYHWBNPSXCQX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)C2=NC=NN2)CC(=O)O
• Molecular Formula: C7H6N4O2S
• DSSTOX Substance ID: DTXSID701244864
• Molecular Weight: 210.22 g/mol
• CAS RN: 1094219-65-4

Description

“2-[2-(4H-1,2,4-triazol-3-yl)-1,3-thiazol-4-yl]acetic acid” is a compound that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. These compounds are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing compounds often involves the use of 3-amino-1,2,4-triazole. In one example, 2-[4-(substituted benzylidenamino)-5-(substituted phenoxymethyl)-4H-1,2,4-triazol-3-yl thio] acetic acid derivatives were synthesized by the reaction between 4-(substituted benzylidenamino)-5-(substituted phenoxymethyl)-2H-1,2,4-triazol-3(4H)-thiones and chloroacetic acid containing a catalytic amount of pyridine.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole-containing compounds is unique and has been found to have significant effects on the process of discovering new structures for pharmaceutical applications. The 1,2,4-triazole ring operates as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole-containing compounds are diverse. For instance, carbethoxymethylation of the amino mercapto triazole using ethylchloro or bromoacetate resulted in S-alkylation, forming the uncyclic product.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole-containing compounds can vary. For instance, some compounds synthesized are thermally stable with decomposition onset temperatures ranging from 147–228 °C, exhibit acceptable densities (1.77–1.80 g cm −3), and optimal oxygen balance.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazole benzoic acid hybrids, have been shown to exhibit potent inhibitory activities against cancer cell lines .

Mode of Action

Similar compounds have been found to inhibit the proliferation of cancer cells by inducing apoptosis .

Biochemical Pathways

It can be inferred from similar compounds that they may affect pathways related to cell proliferation and apoptosis .

Result of Action

Similar compounds have been found to exhibit cytotoxic activities against cancer cell lines, with some compounds demonstrating very weak cytotoxic effects toward normal cells .

Safety and Hazards

The safety of 1,2,4-triazole-containing compounds has been evaluated in some studies. For instance, some compounds showed promising cytotoxic activity against cancer cell lines, but demonstrated very weak cytotoxic effects toward normal cells.

Future Directions

The future research in this field is likely to focus on finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates. The biological importance of 1,2,4-triazole has led to the design of many methods for the synthesis of this scaffold that exhibits biological activity.